Cas no 1004194-59-5 (4-chloro-1-(4-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

• Product Name: 4-chloro-1-(4-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• CAS No: 1004194-59-5
• MF: C₁₁H₇Cl₂N₃S
• MW: 284.164378404617
• MDL: MFCD04968687
• CID: 3058473
• PubChem ID: 7017366
• Update Time: 2025-04-21

4-chloro-1-(4-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(4-chloro-benzyl)-3-isothiocyanato-1H-pyrazole
• AKOS B017646
• ART-CHEM-BB B017646
• 4-chloro-1-(4-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• 1004194-59-5
• 4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanatopyrazole
• 4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanato-1h-pyrazole
• 4-chloro-1-(4-chlorobenzyl)-3-isothiocyanato-1H-pyrazole
• STK349439
• EN300-229221
• BBL039855
• AKOS000307002

• MDL： MFCD04968687
• Inchi： 1S/C11H7Cl2N3S/c12-9-3-1-8(2-4-9)5-16-6-10(13)11(15-16)14-7-17/h1-4,6H,5H2
• InChI Key： KPWVTQXVURAMLE-UHFFFAOYSA-N
• SMILES： ClC1C(N=C=S)=NN(C=1)CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 282.9737738Da
• Monoisotopic Mass: 282.9737738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes